Cas no 76093-73-7 (4-Amino-2,3-dihydrobenzofuran tosic Acid salt aka 2,3-dihydrobenzofuran-4-amine 4-methylbenzenesulfonate)

• Product Name: 4-Amino-2,3-dihydrobenzofuran tosic Acid salt aka 2,3-dihydrobenzofuran-4-amine 4-methylbenzenesulfonate
• CAS No: 76093-73-7
• MF: C₁₅H₁₇NO₄S
• MW: 307.36478304863
• MDL: MFCD20921815
• CID: 4787808
• PubChem ID: 56965817
• Update Time: 2026-02-27

4-Amino-2,3-dihydrobenzofuran tosic Acid salt aka 2,3-dihydrobenzofuran-4-amine 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2,3-dihydrobenzofuran tosylate
• 2,3-Dihydro-4-benzofuranamine 4-methylbenzenesulfonate
• 2,3-Dihydrobenzofuran-4-amine 4-methylbenzenesulfonate
• 4-Amino-2,3-dihydrobenzofuran tosic Acid salt aka 2,3-dihydrobenzofuran-4-amine 4-methylbenzenesulfonate

• MDL： MFCD20921815
• Inchi： 1S/C8H9NO.C7H8O3S/c9-7-2-1-3-8-6(7)4-5-10-8;1-6-2-4-7(5-3-6)11(8,9)10/h1-3H,4-5,9H2;2-5H,1H3,(H,8,9,10)
• InChI Key： MSNASMPGECNEON-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)O.O1C2C=CC=C(C=2CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 333
• Topological Polar Surface Area: 98

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives p-Methylbenzenesulfonates

Additional information on 4-Amino-2,3-dihydrobenzofuran tosic Acid salt aka 2,3-dihydrobenzofuran-4-amine 4-methylbenzenesulfonate

Introduction to 4-Amino-2,3-dihydrobenzofuran tosylate (CAS No. 76093-73-7)

4-Amino-2,3-dihydrobenzofuran tosylate (CAS No. 76093-73-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and functional groups, holds potential applications in the development of novel therapeutic agents and as a valuable intermediate in synthetic chemistry.

The chemical structure of 4-Amino-2,3-dihydrobenzofuran tosylate consists of a benzofuran core with an amino group at the 4-position and a tosylate group attached to the nitrogen atom. The benzofuran scaffold is known for its biological activity and has been extensively studied for its pharmacological properties. The tosylate group, on the other hand, serves as a good leaving group, making this compound a useful substrate for various chemical reactions.

Recent advancements in the field of medicinal chemistry have highlighted the importance of 4-Amino-2,3-dihydrobenzofuran tosylate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that compounds derived from 4-Amino-2,3-dihydrobenzofuran tosylate exhibited potent antiviral activity against a range of viral strains, including influenza and herpes simplex virus.

In addition to its antiviral properties, 4-Amino-2,3-dihydrobenzofuran tosylate has also shown promise in the development of anticancer drugs. A research team from the University of California published a paper in Cancer Research detailing the synthesis and evaluation of benzofuran derivatives for their anticancer activity. The study found that certain derivatives of 4-Amino-2,3-dihydrobenzofuran tosylate demonstrated significant cytotoxic effects against various cancer cell lines, including breast cancer and lung cancer cells.

The versatility of 4-Amino-2,3-dihydrobenzofuran tosylate extends beyond its direct biological applications. It serves as an important building block in organic synthesis, enabling the construction of complex molecules with diverse functionalities. For example, a recent study in Organic Letters described a novel synthetic route using 4-Amino-2,3-dihydrobenzofuran tosylate as a starting material to synthesize a series of heterocyclic compounds with potential therapeutic applications.

The physical and chemical properties of 4-Amino-2,3-dihydrobenzofuran tosylate have been well-characterized through various analytical techniques. It is typically obtained as a white crystalline solid with high purity and stability. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), making it suitable for use in both laboratory-scale experiments and industrial processes.

In terms of safety and handling, it is important to note that while 4-Amino-2,3-dihydrobenzofuran tosylate is not classified as a hazardous material, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves and goggles should be worn, and work should be conducted in a well-ventilated area or fume hood.

The market demand for 4-Amino-2,3-dihydrobenzofuran tosylate has been steadily increasing due to its wide-ranging applications in pharmaceutical research and development. Several leading chemical suppliers offer high-purity forms of this compound for use in academic and industrial settings. As research continues to uncover new potential uses for this versatile molecule, it is expected that its importance will only grow in the coming years.

In conclusion, 4-Amino-2,3-dihydrobenzofuran tosylate (CAS No. 76093-73-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and functional groups make it an invaluable tool for the synthesis of bioactive molecules and the development of novel therapeutic agents. As ongoing research continues to explore its full range of applications, this compound is poised to play an increasingly important role in advancing our understanding and treatment of various diseases.